Cas no 2171899-82-2 (methyl 3-{2-hydroxybicyclo2.2.1heptan-2-yl}azetidine-3-carboxylate)

• Product Name: methyl 3-{2-hydroxybicyclo2.2.1heptan-2-yl}azetidine-3-carboxylate
• CAS No: 2171899-82-2
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 5800635
• PubChem ID: 165786680
• Update Time: 2025-06-23

methyl 3-{2-hydroxybicyclo2.2.1heptan-2-yl}azetidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{2-hydroxybicyclo2.2.1heptan-2-yl}azetidine-3-carboxylate
• EN300-1630382
• 2171899-82-2
• methyl 3-{2-hydroxybicyclo[2.2.1]heptan-2-yl}azetidine-3-carboxylate

• Inchi： 1S/C12H19NO3/c1-16-10(14)11(6-13-7-11)12(15)5-8-2-3-9(12)4-8/h8-9,13,15H,2-7H2,1H3
• InChI Key： BJDSSFGCSGKJSG-UHFFFAOYSA-N
• SMILES： OC1(CC2CCC1C2)C1(C(=O)OC)CNC1

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.6Ų

Additional information on methyl 3-{2-hydroxybicyclo2.2.1heptan-2-yl}azetidine-3-carboxylate

Exploring the Unique Properties and Applications of Methyl 3-{2-Hydroxybicyclo[2.2.1]heptan-2-yl}azetidine-3-carboxylate (CAS No. 2171899-82-2)

In the realm of synthetic organic chemistry, methyl 3-{2-hydroxybicyclo[2.2.1]heptan-2-yl}azetidine-3-carboxylate (CAS No. 2171899-82-2) stands out as a structurally intriguing compound with significant potential in pharmaceutical and material science applications. This molecule combines a bicyclic norbornane scaffold with an azetidine ring, offering unique steric and electronic properties that researchers are actively exploring. The presence of both hydroxy and ester functional groups further enhances its versatility as a building block for drug discovery and specialty chemicals.

Recent advancements in small-molecule drug development have sparked renewed interest in constrained ring systems like azetidines and bicyclo[2.2.1]heptanes. The compound's three-dimensional architecture makes it particularly valuable for addressing challenging biological targets, as evidenced by its growing mention in patent literature for CNS-targeted therapeutics and enzyme modulators. Its CAS registry number 2171899-82-2 has seen increased search frequency across scientific databases, reflecting the compound's emerging importance in medicinal chemistry.

The synthetic versatility of methyl 3-{2-hydroxybicyclo[2.2.1]heptan-2-yl}azetidine-3-carboxylate deserves special attention. Chemists value its ability to serve as a precursor for various chiral auxiliaries and ligand frameworks in asymmetric catalysis. The hydroxy group at the 2-position of the norbornane system offers a handle for further functionalization, while the azetidine nitrogen can participate in diverse transformations. These features explain why the compound's structure-activity relationship studies have become a hot topic in recent ACS symposiums and RSC publications.

From a physicochemical property perspective, this compound exhibits interesting characteristics that bridge the gap between rigid and flexible molecular systems. The bicyclo[2.2.1]heptane moiety contributes to remarkable thermal stability, while the azetidine-carboxylate portion introduces desirable water solubility - a combination that addresses the perennial challenge of balancing lipophilicity and bioavailability in drug design. These attributes have positioned it as a valuable scaffold in the development of GPCR-targeted compounds and kinase inhibitors.

The growing body of research around CAS 2171899-82-2 reflects broader trends in pharmaceutical innovation. As drug discovery shifts toward addressing protein-protein interactions and allosteric modulation, three-dimensional scaffolds like this norbornane-azetidine hybrid are gaining prominence. Its molecular geometry allows for effective engagement with shallow binding pockets that flat aromatic systems cannot access, making it particularly relevant for neurodegenerative disease research and immuno-oncology applications.

In material science applications, the compound's rigid yet functionalizable structure shows promise for developing novel polymeric materials with tailored properties. The bicyclic framework can impart mechanical strength, while the polar functional groups enable precise control over material surface characteristics. Recent patent filings suggest potential uses in specialty coatings and advanced composites, particularly where controlled degradation or specific molecular recognition properties are desired.

For synthetic chemists working with methyl 3-{2-hydroxybicyclo[2.2.1]heptan-2-yl}azetidine-3-carboxylate, several practical considerations emerge. The compound's stereochemical complexity requires careful attention to reaction conditions, with many researchers reporting success using microwave-assisted synthesis techniques. Its crystallinity and melting point characteristics have been subjects of detailed X-ray diffraction studies, providing valuable insights for process chemistry optimization.

The commercial availability of this compound under CAS 2171899-82-2 has expanded significantly in recent years, reflecting growing industrial interest. However, researchers should note that different suppliers may offer varying enantiomeric purity grades, necessitating careful specification when procuring material for chirality-dependent applications. Analytical methods for quality control typically combine HPLC, NMR, and mass spectrometry techniques to verify structural integrity.

Looking ahead, the scientific community anticipates expanded applications for this versatile scaffold. Current research directions include exploring its potential in proteolysis targeting chimeras (PROTACs) and as a core structure for bioconjugation strategies. The compound's balanced physicochemical profile and structural novelty position it well to address emerging challenges in both life sciences and advanced materials development.